Cas no 1286218-70-9 (Unii-H1L2dsy2CM)

• Product Name: Unii-H1L2dsy2CM
• CAS No: 1286218-70-9
• MF: C₂₂H₂₂N₈O₆S₄
• MW: 622.720077991486
• CID: 4556832
• Update Time: 2023-08-10

Unii-H1L2dsy2CM Chemical and Physical Properties

Names and Identifiers

• H1L2DSY2CM
• Ceftaroline M-1
• beta-Lactam open-ring ceftaroline
• Ceftaroline fosamil metabolite (ceftaroline M-1 )
• Pyridinium, 4-(2-(((2R)-2-((R)-(((2Z)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-(ethoxyimino)acetyl)amino)carboxymethyl)-4-carboxy-3,6-dihydro-2H-1,3-thiazin-5-yl)thio)-4-thiazolyl)-1-methyl-, inner salt
• Unii-H1L2dsy2CM
• Ceftaroline Fosamil Impurity 6

• Inchi： 1S/C22H22N8O6S4/c1-3-36-28-14(16-27-21(23)40-29-16)17(31)25-15(20(34)35)18-26-13(19(32)33)12(9-37-18)39-22-24-11(8-38-22)10-4-6-30(2)7-5-10/h4-8,15,18,26H,3,9H2,1-2H3,(H4-,23,25,27,29,31,32,33,34,35)/b28-14-/t15-,18+/m0/s1
• InChI Key： YXIOPLJUAOXODC-BRZRCAQJSA-N
• SMILES： S1CC(=C(C(=O)[O-])N[C@H]1[C@@H](C(=O)[O-])NC(/C(/C1=NSC(N)=N1)=N\OCC)=O)SC1=NC(=CS1)C1C=C[N+](C)=CC=1.[H+]

Computed Properties

• Exact Mass: 622.05451515 g/mol
• Monoisotopic Mass: 622.05451515 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 1000
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 319
• Molecular Weight: 622.7

Unii-H1L2dsy2CM Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature